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Compound of Interest

Compound Name: KM04416

Cat. No.: B2629438

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a critical component of ensuring a safe and compliant

research environment. This document provides essential safety and logistical information for

the disposal of KM04416, a potent glycerol-3-phosphate dehydrogenase (GPD2) inhibitor.

Key Safety and Handling Information
According to its Material Safety Data Sheet (MSDS), KM04416 is classified as not a hazardous

substance or mixture.[1] However, it is imperative to follow standard laboratory safety protocols

when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, safety glasses, and a lab coat. In case of contact, follow

these first-aid measures:

Inhalation: Move to fresh air. If breathing is difficult, administer cardiopulmonary resuscitation

(CPR).[1]

Skin contact: Wash the affected area thoroughly with large amounts of water.[1] Remove any

contaminated clothing.[1]

Eye contact: Immediately flush eyes with plenty of water, holding the eyelids open.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[1]
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Quantitative Data Summary
Property Value Source

Molecular Formula C12H11NO3S [1]

Molecular Weight 249.29 g/mol [1]

CAS Number 26530-26-7 [1]

Purity 98.76% [2]

Appearance A crystalline solid N/A

Solubility in DMSO 50 mg/mL (200.57 mM) [3]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[3]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[2][3]

Experimental Protocols
While specific experimental protocols for the disposal of KM04416 are not explicitly detailed in

the provided search results, a general protocol for the disposal of non-hazardous chemical

waste can be adapted. The primary steps involve determining the physical state of the waste

(solid or liquid solution) and consulting with the institution's Environmental Health and Safety

(EHS) department for final approval of the disposal method.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

KM04416.
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End

Aqueous Solution

Aqueous
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Click to download full resolution via product page

Disposal workflow for KM04416.
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Step-by-Step Disposal Guidance
1. Initial Assessment:

Determine if the KM04416 waste is in its solid (powder) form or dissolved in a solvent.

2. Consultation with Environmental Health and Safety (EHS):

Crucial Step: Before proceeding with any disposal method, it is mandatory to contact your

institution's Environmental Health and Safety (EHS) department or equivalent safety office.

Provide them with the Safety Data Sheet (SDS) for KM04416 and inform them of the nature

of the waste (solid or solution, and if in solution, the solvent used).

Follow their specific guidance and protocols, as local regulations and institutional policies for

waste disposal may vary.

3. Disposal of Solid KM04416:

If approved by your EHS department, solid KM04416, being non-hazardous, may potentially

be disposed of as regular solid laboratory waste.

Ensure it is in a securely sealed and clearly labeled container.

4. Disposal of KM04416 Solutions:

Aqueous Solutions: For solutions of KM04416 in water, your EHS department may approve

disposal down the sanitary sewer. This should be done with a large volume of running water

to ensure adequate dilution.

Organic Solvent Solutions (e.g., DMSO): Solutions of KM04416 in dimethyl sulfoxide

(DMSO) or other organic solvents should generally be collected for chemical waste pickup.

[4] These should be stored in a properly labeled, sealed container with other compatible

organic solvent waste. Do not dispose of organic solvents down the drain.

Important Considerations:
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Never dispose of chemical waste in a manner that violates your institution's policies or local

regulations.

Always prioritize safety and consult with your EHS department when in doubt about a

disposal procedure.

Maintain clear and accurate records of all chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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